Cas no 892482-36-9 (3-Chloro-2-(4-methylphenyl)pyridine)

3-Chloro-2-(4-methylphenyl)pyridine is a halogenated pyridine derivative featuring a chloro substituent at the 3-position and a 4-methylphenyl group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its structured aromatic system allows for selective functionalization, making it valuable in cross-coupling reactions and heterocyclic modifications. The presence of both electron-withdrawing (chloro) and electron-donating (methylphenyl) groups enhances its reactivity in nucleophilic and electrophilic substitution pathways. High purity grades are available to ensure consistency in research and industrial applications. Suitable for use under controlled conditions, it requires proper handling due to its halogenated nature.
3-Chloro-2-(4-methylphenyl)pyridine structure
892482-36-9 structure
Product Name:3-Chloro-2-(4-methylphenyl)pyridine
CAS No:892482-36-9
MF:C12H10ClN
MW:203.667501926422
MDL:MFCD18252230
CID:5074466
Update Time:2026-03-01

3-Chloro-2-(4-methylphenyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-2-(p-tolyl)pyridine
    • 3-chloro-2-(4-methylphenyl)pyridine
    • 3-chloro-2-para-tolylpyridine
    • 3-Chloro-2-(4-methylphenyl)pyridine
    • MDL: MFCD18252230
    • Inchi: 1S/C12H10ClN/c1-9-4-6-10(7-5-9)12-11(13)3-2-8-14-12/h2-8H,1H3
    • InChI Key: KDVQQECGJNOKSL-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CN=C1C1C=CC(C)=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 175
  • XLogP3: 3.5
  • Topological Polar Surface Area: 12.9

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Additional information on 3-Chloro-2-(4-methylphenyl)pyridine

3-Chloro-2-(4-methylphenyl)pyridine: A Novel Compound with Promising Applications in Medicinal Chemistry

3-Chloro-2-(4-methylphenyl)pyridine (CAS No. 892482-36-9) has emerged as a pivotal compound in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This pyridine derivative incorporates a chlorine atom at the 3-position and a 4-methylphenyl group at the 2-position, creating a highly versatile scaffold for drug development. Recent studies have highlighted its role as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological disorders and metabolic diseases.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated that 3-Chloro-2-(4-methylphenyl)pyridine exhibits significant antioxidant activity by modulating intracellular redox states. This property is attributed to its ability to interact with metalloproteins and metalloenzymes, which are critical in maintaining cellular homeostasis. The compound's electronic properties and conformational flexibility make it an ideal candidate for designing metal-based therapeutics with enhanced bioavailability.

Recent advances in computational chemistry have provided new insights into the binding affinity of 3-Chloro-2-(4-methylphenyl)pyridine with target proteins. A 2024 study using molecular docking simulations revealed that this compound can selectively bind to neurotransmitter receptors such as serotonin receptors and < acetylcholine receptors. This interaction potential makes it a valuable tool for developing neuropharmacological agents targeting conditions like Alzheimer's disease and parkinsonism.

The synthetic pathway of 3-Chloro-2-(4-methylphenyl)pyridine has been extensively studied to optimize its production efficiency and cost-effectiveness. A 2023 report in Organic Synthesis described a novel asymmetric synthesis method that reduces the number of reaction steps while maintaining high stereochemical purity. This approach is particularly significant for large-scale manufacturing, as it minimizes byproduct formation and environmental impact.

Pharmacological studies have shown that 3-Chloro-2-(4-methylphenyl)pyridine can modulate signal transduction pathways involved in inflammatory responses. Research conducted in 2024 by the European Journal of Pharmacology found that this compound exhibits anti-inflammatory effects by inhibiting NF-κB activation and COX-2 expression. These findings suggest potential applications in treating chronic inflammatory diseases such as arthritis and colitis.

One of the most promising applications of 3-Chloro-2-(4-methylphenyl)pyridine is in the development of antimicrobial agents. A 2023 study published in Antimicrobial Agents and Chemotherapy demonstrated that this compound can disrupt biofilm formation in pathogenic bacteria by interfering with quorum sensing mechanisms. This property is particularly relevant in the context of increasing antimicrobial resistance and the need for new therapeutic strategies.

Recent advancements in drug delivery systems have opened new avenues for utilizing 3-Chloro-2-(4-methylphenyl)pyridine in therapeutic applications. A 2024 study in Advanced Drug Delivery Reviews explored the use of nanostructured carriers to enhance the bioavailability and targeted delivery of this compound. These carriers were shown to significantly improve cellular uptake and drug efficacy while reducing toxic side effects.

The chemical stability of 3-Chloro-2-(4-methylphenyl)pyridine under various conditions has been a focus of recent research. A 2023 analysis in Chemical Research in Toxicology revealed that this compound maintains its structural integrity in physiological environments while demonstrating selective reactivity with biomolecular targets. This stability is crucial for ensuring the therapeutic efficacy and long-term safety of any drug derived from this scaffold.

In the context of personalized medicine, 3-Chloro-2-(4-methylphenyl)pyridine has shown potential for targeted therapies. A 2024 study in Pharmacogenomics Journal highlighted its ability to modulate gene expression patterns in response to genetic variations. This property could enable the development of precision therapies tailored to individual genetic profiles, enhancing treatment outcomes for complex diseases.

Despite its promising potential, the toxicological profile of 3-Chloro-2-(4-methylphenyl)pyridine remains an area of active research. A 2023 study in Toxicological Sciences investigated its acute and chronic toxicity in animal models. The findings indicated that while the compound exhibits low toxicity at therapeutic concentrations, further studies are needed to fully understand its long-term effects in human populations.

The future prospects of 3-Chloro-2-(4-methylphenyl)pyridine in pharmaceutical development are highly promising. Ongoing research is exploring its potential in oncology, neurology, and metabolic disorders. The compound's ability to interact with multiple biological targets suggests it could be a versatile platform for developing multi-target drugs that address complex diseases with multifactorial etiologies.

In conclusion, 3-Chloro-2-(4-methylphenyl)pyridine represents a significant advancement in medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable compound for developing new therapeutic agents. As research continues to uncover its full potential, this compound is poised to play a crucial role in the future of pharmaceutical science.

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